Cas no 2034254-45-8 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}ethanediamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}ethanediamide
• CAS No: 2034254-45-8
• MF: C₂₂H₂₀N₂O₅S
• MW: 424.469604492188
• CID: 5333395
• Update Time: 2025-10-29

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-hydroxy-2-(4-(thiophen-3-yl)phenyl)ethyl)oxalamide
• N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[2-hydroxy-2-(4-thiophen-3-ylphenyl)ethyl]oxamide
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}ethanediamide

• Inchi： 1S/C22H20N2O5S/c25-18(15-3-1-14(2-4-15)16-7-10-30-13-16)12-23-21(26)22(27)24-17-5-6-19-20(11-17)29-9-8-28-19/h1-7,10-11,13,18,25H,8-9,12H2,(H,23,26)(H,24,27)
• InChI Key： VGHITDQKTLDEAM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(=CC=1)C(CNC(C(NC1C=CC2=C(C=1)OCCO2)=O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 598
• XLogP3: 2.7
• Topological Polar Surface Area: 125

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}ethanediamide

Comprehensive Analysis of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}ethanediamide (CAS No. 2034254-45-8)

The compound N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}ethanediamide, identified by its CAS No. 2034254-45-8, represents a sophisticated molecular structure with significant potential in pharmaceutical and biochemical research. This ethanediamide derivative combines a benzodioxin core with a thiophene-phenyl moiety, offering unique properties for targeted applications. Its hybrid architecture makes it a subject of interest in drug discovery, particularly in the development of small-molecule therapeutics and enzyme inhibitors.

Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have highlighted the importance of N-(2,3-dihydro-1,4-benzodioxin-6-yl) derivatives. Researchers are increasingly focusing on their potential as GPCR modulators or kinase inhibitors, aligning with trends in personalized medicine. The hydroxy-ethyl segment in this compound enhances its solubility profile, a critical factor for bioavailability optimization—a frequent topic in pharmacokinetic discussions across academic forums.

The thiophen-3-yl-phenyl component introduces aromatic stacking capabilities, which are crucial for protein-ligand interactions. This feature has sparked discussions in drug design communities about improving binding affinity while minimizing off-target effects. Notably, the compound's ethanediamide linker provides structural flexibility, a design strategy often explored in fragment-based drug discovery (FBDD)—a trending methodology in 2024 pharmaceutical R&D.

From a synthetic chemistry perspective, the CAS 2034254-45-8 compound presents interesting challenges in regioselective functionalization, particularly at the benzodioxin-thiophene junction. Modern cross-coupling techniques like Buchwald-Hartwig amination or Suzuki-Miyaura reactions could be relevant for its derivatization, topics frequently searched in organic synthesis databases.

Analytical characterization of this molecule typically involves advanced techniques such as LC-MS/MS and 2D-NMR, with particular attention to the hydroxy-ethyl stereocenter. These methods align with current industry demands for impurity profiling and chiral purity verification, as reflected in recent ICH Q3D guidelines discussions.

In metabolic studies, the dihydrobenzodioxin moiety may influence cytochrome P450 interactions, a hot topic in ADME prediction software development. Computational models suggest potential phase II conjugation pathways involving the hydroxy group, making it relevant to prodrug design strategies increasingly popular in oncological research.

The compound's logP value and polar surface area place it within the desirable range for blood-brain barrier penetration studies, connecting to trending neuroscience research on neurodegenerative disease targets. Its structural features also make it a candidate for allosteric modulator development, particularly for Class B GPCRs—a focus area in recent Nature Chemical Biology publications.

With growing interest in polypharmacology approaches, the dual benzodioxin-thiophene pharmacophores in CAS 2034254-45-8 offer possibilities for multi-target drug design. This aligns with current AI-driven drug discovery trends where such hybrid structures are prioritized for virtual screening libraries.

From an intellectual property standpoint, the compound's unique structure presents opportunities for patent landscaping in heterocyclic chemistry space. Its potential applications in inflammatory pathway modulation or ion channel regulation could position it as valuable for translational medicine programs.

Environmental fate studies of similar benzodioxin-containing compounds suggest moderate biodegradability, making CAS 2034254-45-8 relevant to green chemistry initiatives. This aspect connects with increasing searches for sustainable pharmaceutical synthesis methods in ACS Green Chemistry literature.

In formulation science, the compound's hydroxy-ethyl group allows for various salt formation strategies, a technical consideration frequently discussed in preformulation webinars. Its thermal stability profile—likely influenced by the thiophene-phenyl conjugation—would be critical for lyophilization processes in biologic-drug combination products.

The rise of cryo-EM techniques has created new opportunities for studying such compounds' interactions with membrane protein targets. This positions N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}ethanediamide as a potential candidate for structural biology investigations—a field experiencing exponential growth according to PubMed citation metrics.

As regulatory agencies emphasize QbD principles, the comprehensive characterization of this compound's polymorphic forms becomes essential. Such studies align with FDA's emerging technology program focus areas, particularly regarding continuous manufacturing of complex molecules.

In conclusion, CAS 2034254-45-8 exemplifies the innovation in modern medicinal chemistry, combining multiple privileged structures into a single entity. Its research applications span from target identification to lead optimization, reflecting the compound's versatility in addressing current challenges in precision medicine and therapeutic development.